BENGHE Foundational & Exploratory

Check Availability & Pricing

IUPAC name and CAS number for
Fenbuconazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fenbuconazole

Cat. No.: B054123

An In-depth Technical Guide to Fenbuconazole

This technical guide provides a comprehensive overview of the fungicide Fenbuconazole,
intended for researchers, scientists, and professionals in drug development. It details the
compound's chemical identity, mechanism of action, toxicological profile, and environmental
fate, supported by quantitative data, experimental methodologies, and pathway diagrams.

Chemical Identification

Identifier Value

(RS)-4-(4-chlorophenyl)-2-phenyl-2-(1H-1,2,4-
triazol-1-ylmethyl)butyronitrile[1]

IUPAC Name

CAS Number 114369-43-6[1][2][3][4]

Fenethanil, RH-7592, a-[2-(4-
Synonyms chlorophenyl)ethyl]-a-phenyl-1H-1,2,4-triazole-
1-propanenitrile[3][4]

Molecular Formula C19H17CIN4[2][4]

Molecular Weight 336.82 g/mol [4]

Physicochemical Properties
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Property Value Source
Appearance White crystalline solid [415]
Melting Point 124-126 °C [4]
Vapor Pressure 0.37 x 10~7 torr (20 °C) [4]
Water Solubility 0.2 ppm (25 °C) [4]

Log P (octanol/water) 3.22 [6]

Mechanism of Action

Fenbuconazole is a systemic triazole fungicide with both protective and curative properties.[1]
[2] Its primary mode of action is the inhibition of sterol biosynthesis in fungi.[1][2] Specifically, it
inhibits the C14-demethylation of sterols, a critical step in the synthesis of ergosterol, an
essential component of fungal cell membranes.[3] This disruption of ergosterol production
leads to the accumulation of toxic sterol precursors, ultimately causing the collapse of the

fungal cell wall and inhibition of hyphal growth.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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